![molecular formula C14H12ClN3O6S B3446702 2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide](/img/structure/B3446702.png)
2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide
Overview
Description
2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide, also known as N-(4-chlorophenoxy)-2-[(2-nitrophenyl)sulfonyl]acetohydrazide, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a hydrazide derivative that has been synthesized using various methods, and has shown promising results in studies exploring its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments. In
Mechanism of Action
The mechanism of action of 2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes, such as carbonic anhydrase and acetylcholinesterase.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide may have various biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory and antioxidant properties, and may also have potential applications in the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide in laboratory experiments is that it may have a relatively low toxicity compared to other compounds. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research involving 2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide. For example, further studies could explore the compound's mechanism of action and potential applications in the treatment of various diseases. Additionally, research could investigate the compound's interactions with other enzymes and compounds, and explore its potential as a tool for studying biochemical pathways and physiological processes.
Scientific Research Applications
2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide has been studied for its potential applications in scientific research. This compound has shown promising results in studies exploring its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N'-(2-nitrophenyl)sulfonylacetohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3O6S/c15-10-5-7-11(8-6-10)24-9-14(19)16-17-25(22,23)13-4-2-1-3-12(13)18(20)21/h1-8,17H,9H2,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJWGKGCDICSCHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)NNC(=O)COC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-N'-[(2-nitrophenyl)sulfonyl]acetohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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